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Compound of Interest

Compound Name: Nylon 6/12

Cat. No.: B3422588 Get Quote

Introduction

Polyamide 6,12 (PA 6,12), also known as Nylon 6,12, is a high-performance thermoplastic

polymer synthesized from the polycondensation of hexamethylenediamine (a diamine with 6

carbon atoms) and dodecanedioic acid (a diacid with 12 carbon atoms).[1] The numerical

designation "6,12" refers to the number of carbon atoms in the respective diamine and diacid

monomers.[1] This material is distinguished by its excellent dimensional stability, low moisture

absorption compared to other nylons like PA 6 and PA 6/6, good chemical resistance, and

desirable mechanical properties.[1][2][3] These characteristics make it a preferred material for

a variety of high-performance applications where precision and reliability are critical.[2]

The primary method for industrial synthesis is melt polycondensation. This process involves

two main stages: first, the formation of a nylon salt from the acid and amine monomers,

followed by heating this salt in the molten state under a vacuum to drive off water and promote

the growth of long polymer chains.[1][4]

Data Presentation: Properties of Polyamide 6,12
The general properties of Polyamide 6,12 are summarized in the table below. These values

make it an excellent candidate for applications requiring high heat resistance, moisture and

chemical resistance, and good dimensional stability.[2]
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Property Value

Density 1.06 g/cm³[1]

Melting Point 218 °C[1][5]

Water Absorption (24h) 0.25%[1]

Tensile Strength 51 MPa[1]

Flexural Modulus 1.4 GPa[1]

Elongation at Break 300%[1]

Heat Deflection Temperature (at 1.8 MPa) 80 °C[1]

Reaction Mechanism and Pathway
The synthesis of Polyamide 6,12 is a step-growth polymerization, specifically a

polycondensation reaction. In this reaction, the amine groups (-NH₂) of hexamethylenediamine

react with the carboxylic acid groups (-COOH) of dodecanedioic acid. Each reaction forms an

amide linkage (-CO-NH-) and eliminates one molecule of water.[6] The reaction proceeds in

stages, first forming a diamine-diacid salt, which is then heated to initiate polymerization. The

continuous removal of water is crucial to shift the reaction equilibrium towards the formation of

a high molecular weight polymer.[4]
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Caption: Reaction pathway for the synthesis of Polyamide 6,12.

Experimental Protocols
This section details the melt polymerization method for synthesizing high-molecular-weight

Polyamide 6,12.[1]

Materials and Equipment

Hexamethylenediamine (7.5 x 10⁻³ mol)
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Dodecanedioic acid (7.52 x 10⁻³ mol)

Ethanol

Acetone

Hexafluoroisopropanol (HFIP) (for purification)

Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and vacuum connection

Heating mantle

Beakers

Stirring rods

Filtration apparatus (e.g., Büchner funnel)

Vacuum oven

Protocol Steps

Step 1: Nylon 6,12 Salt Formation

In a beaker, dissolve 7.5 x 10⁻³ mol of hexamethylenediamine in 15 mL of ethanol.[1]

In a separate beaker, dissolve 7.52 x 10⁻³ mol of dodecanedioic acid in 15 mL of ethanol at

40°C with vigorous stirring.[1]

Slowly add the warm dodecanedioic acid solution to the hexamethylenediamine solution

while stirring vigorously. A white precipitate of the Polyamide 6,12 salt will form immediately.

[1]

Continue stirring the mixture for 1 hour to ensure the salt formation is complete.[1]

Filter the precipitated salt using a Büchner funnel and wash it thoroughly with ethanol to

remove any unreacted monomers.[1]

Dry the salt in a vacuum oven at 60°C overnight.[1]
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Step 2: Melt Polymerization

Place the dried Polyamide 6,12 salt into the glass reactor.[1]

Purge the reactor with inert nitrogen gas for 15 minutes to remove all oxygen, which can

cause degradation at high temperatures.[1]

Begin heating the reactor to 200°C and hold for 15 minutes under a continuous, slow flow of

nitrogen.[1]

Increase the temperature to 230°C and maintain it for 3 hours, still under a nitrogen

atmosphere. During this phase, the salt melts and polymerization begins, releasing water.[1]

Apply a vacuum to the reactor and continue heating at 230°C for an additional 3 hours. The

vacuum is critical for removing the water byproduct, which drives the polymerization reaction

to completion and achieves a high molecular weight.[1]

After the polymerization is complete, turn off the heat and allow the reactor to cool to room

temperature under a nitrogen atmosphere to prevent oxidation of the hot polymer.[1]

The resulting Polyamide 6,12 will be a solid, off-white mass.[1]

Step 3: Polymer Purification

Dissolve the synthesized polymer in a minimal amount of a suitable solvent like HFIP.[1]

Reprecipitate the polymer by slowly adding the solution to a large volume of a non-solvent,

such as acetone, while stirring.[1]

Filter the purified, fibrous Polyamide 6,12 and wash it again with acetone.[1]

Dry the final polymer in a vacuum oven at 100°C for 24 hours to remove any residual

solvent.[1]
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Caption: Experimental workflow for Polyamide 6,12 synthesis.
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Characterization
The synthesized Polyamide 6,12 can be characterized using various analytical techniques to

confirm its structure and determine its properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to

confirm the chemical structure by identifying the peaks corresponding to the methylene and

carbonyl groups in the polymer backbone.[1]

Viscometry: The inherent viscosity of the polymer in a suitable solvent can be measured to

estimate its molecular weight.[7]

Thermal Analysis: Techniques like Differential Scanning Calorimetry (DSC) can determine

the melting point and glass transition temperature.

Applications of Polyamide 6,12
Due to its unique balance of properties, Polyamide 6,12 is utilized across several industries for

demanding applications.
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Industry Applications

Automotive

Fuel lines, pneumatic tubing, connectors, and

brake lines, where chemical resistance and

durability are crucial.[1][3]

Industrial

Gears, cams, bearings, bushings, and other

structural components requiring low friction and

high wear resistance.[1][2]

Electronics

Cable sheathing and electrical insulators due to

good dielectric properties and low moisture

absorption.[1][3]

Consumer Goods

High-quality monofilaments for bristles in

toothbrushes and industrial brushes; specialty

fabrics.[1][3]

Medical

Potential for use in medical devices and drug

delivery systems, though specific medical-grade

certifications are necessary.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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